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Compound of Interest

Compound Name: Holmium

Cat. No.: B1197479

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of holmium metal. The information is curated for researchers, scientists, and
professionals in drug development who require precise data for modeling, simulation, and
experimental design. This document presents quantitative data in structured tables, details
common experimental methodologies for determining these properties, and includes a
visualization of the relationships between key thermodynamic parameters.

Core Thermodynamic Properties of Holmium Metal

Holmium (Ho), a rare-earth element with atomic number 67, exhibits unique magnetic and
thermal properties that are of significant interest in various scientific and technological fields. A
thorough understanding of its thermodynamic behavior is crucial for its application in nuclear
reactors, high-strength magnets, and specialized laser technologies.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of holmium metal compiled
from various scientific sources.
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Property Value Units Citations
Melting Point 1472 - 1474 °C [1112]
1745 - 1747 K [1](2]
Boiling Point 2700 - 2727 °C [11[3114]
2973 - 3000 K [1][3][4]
Density (at 20°C) 8.79 - 8.80 g/cm3 [1][5]
Molar Heat Capacity 27.15 J/(mol-K) [31[6]
Specific Heat

_ 165 JI(kg-K) [11I7]
Capacity
0.16 J/I(g-K) [8][9]
Property Value Units Citations
Enthalpy of Fusion 12.2-17.0 kJ/mol [31I6]1I81[10][11]
Enthalpy of

o 241 - 303 kJ/mol [3151I8][12]
Vaporization
Thermal Conductivity

16.0 - 16.2 W/(m-K) [2116][12][13][14]
(atr.t.)
Coefficient of Thermal 9.8 x 1076-11.2 x
K=t [21[3][51[6][12]

Expansion (at r.t.)

10-°

Experimental Protocols for Thermodynamic

Property Measurement

Precise determination of the thermodynamic properties of metals like holmium requires

sophisticated experimental techniques. The following sections outline the general

methodologies employed for these measurements.

Measurement of Specific Heat
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The specific heat of a metal is typically determined using calorimetry.
Methodology: Calorimetry
o Sample Preparation: A precisely weighed sample of high-purity holmium metal is prepared.

o Heating: The holmium sample is heated to a known, uniform temperature, often in a furnace
or a boiling water bath.[15]

o Calorimeter Setup: A calorimeter, an insulated container, is filled with a known mass of a
liquid with a well-characterized specific heat, such as water. The initial temperature of the
liquid is recorded.[15][16]

o Heat Transfer: The heated holmium sample is quickly transferred to the calorimeter.[15] The
calorimeter is sealed to minimize heat loss to the surroundings.

o Equilibrium: The mixture is gently stirred until thermal equilibrium is reached, at which point
the final temperature is recorded.[15]

o Calculation: The specific heat of holmium is calculated based on the principle of
conservation of energy, where the heat lost by the metal is equal to the heat gained by the
water and the calorimeter. The formula used is:

m_metal x ¢c_metal x (T_initial,metal - T_final) = (m_water x c_water + C_calorimeter) x
(T_final - T_initial,water)

where m is mass, c is specific heat, T is temperature, and C_calorimeter is the heat capacity
of the calorimeter.[16]

A study on the specific heat of holmium metal at very low temperatures (0.38 to 4.2 K) utilized
a specialized cryostat and measurement techniques sensitive to the small heat capacities at
these temperatures. The specific heat was found to be a combination of lattice, electronic, and
nuclear contributions.[17]

Measurement of Thermal Conductivity

Several methods are available for measuring the thermal conductivity of metals, including
steady-state and transient techniques.
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Methodology: Guarded Hot Plate Method (Steady-State)

e Sample Preparation: A flat, uniform sample of holmium metal with a known thickness and
cross-sectional area is prepared.

e Apparatus: The sample is placed between a main heater and a cold plate, with a guard
heater surrounding the main heater to prevent radial heat losses.[18][19]

o Temperature Gradient: A known temperature gradient is established across the sample by
controlling the power to the main heater and the temperature of the cold plate.[19]

o Steady State: The system is allowed to reach a steady state, where the temperatures at all
points are constant over time.

» Measurement: The temperature difference across the sample is measured using
thermocouples, and the power input to the main heater is recorded.

o Calculation: The thermal conductivity (k) is calculated using Fourier's law of heat conduction:
k=(Qxd)/(AxAT)

where Q is the heat flow rate, d is the sample thickness, A is the cross-sectional area, and
AT is the temperature difference across the sample.[20]

Other methods like the laser flash method can also be used, which measures thermal
diffusivity, from which thermal conductivity can be calculated if the specific heat and density are
known.[19][21]

Measurement of Thermal Expansion

The coefficient of thermal expansion is determined by measuring the change in a material's
dimensions with a change in temperature.

Methodology: Dilatometry

o Sample Preparation: A rod or strip of holmium metal with a known initial length is prepared.
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e Apparatus: The sample is placed in a dilatometer, an instrument that can precisely measure
small changes in length.[22] The dilatometer can be of various types, including mechanical,
optical, or capacitance-based systems.[22]

o Heating: The sample is heated in a controlled manner, and its temperature is continuously
monitored.

e Length Measurement: The change in the length of the sample is measured as a function of
temperature.[23]

» Calculation: The coefficient of linear thermal expansion (a) is calculated using the formula:
a=(1/Lo) x (AL/AT)

where Lo is the initial length, AL is the change in length, and AT is the change in
temperature.[23]

Strain gauge techniques can also be employed to measure the thermal expansion of materials
by bonding a strain gauge to the sample and measuring the strain induced by temperature
changes.[24]

Interrelation of Thermodynamic Properties

The thermodynamic properties of a material are interconnected. For instance, specific heat is a
measure of the energy required to raise the temperature of a substance, which is related to its
internal energy and enthalpy. Thermal conductivity describes the transport of this thermal
energy. Thermal expansion is the material's dimensional response to changes in temperature
and is related to the anharmonicity of the interatomic potential.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://thermtest.com/what-is-coefficient-of-thermal-expansion-how-to-measure-it
https://thermtest.com/what-is-coefficient-of-thermal-expansion-how-to-measure-it
https://www.smc.edu/academics/academic-departments/physical-sciences/physics/documents/physics-23/Phys_23_T1_Thermal_expansion.pdf
https://www.smc.edu/academics/academic-departments/physical-sciences/physics/documents/physics-23/Phys_23_T1_Thermal_expansion.pdf
https://eprintspublications.npl.co.uk/790/1/CMMT_MN12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fundamental Properties Energy-Related Properties

g Enthalpy of Fusion
Boiling Point HiEEs CIEiR el Enthalpy of Vaporization

Density Affects Volumetric Heat Capacity Specific Heat Capacity

Phase Change At

Melting Point

Influences
Transport &Wnies
Thermal Expansion Related o, Thermal Conductivity

Click to download full resolution via product page

Caption: Interrelationships between key thermodynamic properties of Holmium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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